Cas no 1806935-08-9 (3-Chloro-4-(difluoromethyl)-6-iodo-2-methylpyridine)

• Product Name: 3-Chloro-4-(difluoromethyl)-6-iodo-2-methylpyridine
• CAS No: 1806935-08-9
• MF: C₇H₅ClF₂IN
• MW: 303.475579977036
• CID: 4808778
• Update Time: 2025-06-26

3-Chloro-4-(difluoromethyl)-6-iodo-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(difluoromethyl)-6-iodo-2-methylpyridine

• Inchi： 1S/C7H5ClF2IN/c1-3-6(8)4(7(9)10)2-5(11)12-3/h2,7H,1H3
• InChI Key： YBFLMGAYMIYQLB-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C(C)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-4-(difluoromethyl)-6-iodo-2-methylpyridine

Comprehensive Overview of 3-Chloro-4-(difluoromethyl)-6-iodo-2-methylpyridine (CAS No. 1806935-08-9)

3-Chloro-4-(difluoromethyl)-6-iodo-2-methylpyridine (CAS No. 1806935-08-9) is a halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a pyridine core substituted with chloro, difluoromethyl, iodo, and methyl groups, making it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for fluorinated compounds and iodinated heterocycles in modern medicinal chemistry.

The compound’s CAS number 1806935-08-9 serves as a critical identifier in chemical databases, ensuring accurate tracking in regulatory and commercial contexts. Its molecular formula, C₇H₅ClF₂IN, highlights the presence of multiple halogens, which are known to enhance bioavailability and metabolic stability in bioactive molecules. This aligns with current trends in precision medicine and targeted therapy, where halogenated scaffolds are increasingly explored for their ability to modulate protein-ligand interactions.

In agrochemical applications, 3-Chloro-4-(difluoromethyl)-6-iodo-2-methylpyridine is studied for its potential as a precursor to novel pesticides or herbicides. The difluoromethyl group is particularly noteworthy, as fluorinated agrochemicals often exhibit improved pest resistance and environmental persistence. With growing global concerns about sustainable agriculture and crop protection, this compound’s role in developing next-generation solutions is a hot topic among researchers and industry stakeholders.

Synthetic routes to CAS 1806935-08-9 typically involve multi-step halogenation and functionalization of pyridine derivatives. Recent advancements in catalytic C-H activation and cross-coupling reactions have streamlined its production, addressing challenges like regioselectivity and yield optimization. These methodologies are frequently discussed in green chemistry forums, as they reduce waste and energy consumption—a priority for modern chemical manufacturing.

From a commercial perspective, the demand for halogenated pyridines like this compound is driven by their utility in high-value intermediates for APIs (Active Pharmaceutical Ingredients) and specialty chemicals. Suppliers and distributors often highlight its purity (>98%) and stability under standard storage conditions, making it a reliable choice for industrial-scale applications. Keywords such as “buy 3-Chloro-4-(difluoromethyl)-6-iodo-2-methylpyridine” and “CAS 1806935-08-9 supplier” are commonly searched in procurement platforms, reflecting its niche but growing market.

Safety and handling of 3-Chloro-4-(difluoromethyl)-6-iodo-2-methylpyridine adhere to general laboratory protocols for halogenated compounds. While not classified as hazardous under standard guidelines, proper PPE (Personal Protective Equipment) and ventilation are recommended during handling. This pragmatic approach resonates with the broader shift toward responsible chemical management in both academic and industrial settings.

In summary, CAS 1806935-08-9 represents a compelling case study in the intersection of structural diversity and functional utility in organic chemistry. Its relevance to drug development, agrochemical innovation, and catalytic synthesis ensures its continued prominence in scientific literature and commercial pipelines. For researchers exploring halogenated heterocycles or fluorinated building blocks, this compound offers a wealth of opportunities for discovery and application.